Cas no 506-82-1 (Cadmium, dimethyl-)

• Product Name: Cadmium, dimethyl-
• CAS No: 506-82-1
• MF: C₂H₆Cd
• MW: 142.480043888092
• MDL: MFCD00014840
• CID: 373787
• PubChem ID: 10479
• Update Time: 2025-05-20

Cadmium, dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cadmium, dimethyl-
• DIMETHYLCADMIUM
• Cadmium,dimethyl
• Cadmiummethyl
• EINECS 208-055-4
• methyl-Cd-methyl
• dimethyl-cadmium
• dimethyl cadmium
• cadmium,dimethyl-
• Dimethylcadmium, elec. gr.
• Q27237219
• AKOS015914834
• DIMETHYLCADMIUM [MI]
• cadmium(2+);carbanide
• KVVGSXJGEUULNM-UHFFFAOYSA-N
• Cadmium dimethyl
• CS-0526985
• 506-82-1
• NS00080362
• (CH3)2Cd
• UNII-0T3G3H597H
• 0T3G3H597H
• MFCD00014840
• cadmium carbide
• DTXSID20964832
• cadmium(2+),carbanide

• MDL： MFCD00014840
• Inchi： 1S/2CH3.Cd/h2*1H3;/q2*-1;+2
• InChI Key： VQNPSCRXHSIJTH-UHFFFAOYSA-N
• SMILES： [Cd+2].[CH3-].[CH3-]

Computed Properties

• Exact Mass: 143.95000
• Monoisotopic Mass: 143.950308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Dimethyl cadmium is colorless under normal temperature and pressureToxicliquid.
• Density: 1,986 g/cm3
• Melting Point: -4,5°C
• Boiling Point: 105.5℃
• Flash Point: -18°C
• Refractive Index: nD 1.5488
• PSA: 0.00000
• LogP: 1.16510
• Sensitiveness: moisture sensitive
• Solubility: Not determined

Cadmium, dimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2845
• Hazard Category Code： 17-20/21/22
• Safety Instruction： 7/8-16-23-36/37/39-45
• HazardClass：4.2
• PackingGroup：I
• TSCA：Yes
• Safety Term：4.2
• Risk Phrases：R17; R20/21/22
• Hazard Level：4.2
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organotransition metal compounds

Additional information on Cadmium, dimethyl-

Cadmium, Dimethyl- (CAS No. 506-82-1): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Cadmium, Dimethyl-, with the chemical formula Cd(CH₃)₂, is a organometallic compound characterized by its unique structural and electronic properties. This compound, identified by the CAS number 506-82-1, has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications and potential in various scientific domains.

The synthesis of Cadmium, Dimethyl- typically involves the reaction of cadmium metal with methyl halides or Grignard reagents under controlled conditions. The compound exhibits a high degree of reactivity, making it a valuable intermediate in organic synthesis. Its molecular structure, featuring a cadmium center coordinated to two methyl groups, contributes to its distinctive chemical behavior and reactivity patterns.

One of the most notable features of Cadmium, Dimethyl- is its ability to participate in various catalytic processes. Recent studies have highlighted its role as a catalyst in cross-coupling reactions, where it facilitates the formation of carbon-carbon bonds essential for constructing complex organic molecules. These reactions are pivotal in pharmaceutical synthesis, enabling the development of novel drug candidates with improved efficacy and reduced side effects.

Furthermore, research has demonstrated that Cadmium, Dimethyl- can be utilized in the synthesis of coordination complexes with potential applications in material science. These complexes exhibit interesting photophysical properties, making them suitable for use in optoelectronic devices and luminescent materials. The ability to tune the electronic properties of these complexes through ligand modification opens up new avenues for innovation in this field.

In the realm of medicinal chemistry, Cadmium, Dimethyl- has been explored as a precursor for developing therapeutic agents. Its unique reactivity allows for the facile introduction of functional groups, enabling the creation of molecules with targeted biological activity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

The environmental impact of Cadmium, Dimethyl- is also a subject of ongoing research. While cadmium compounds are known for their environmental persistence, recent studies have focused on developing sustainable synthetic routes that minimize waste and reduce ecological footprints. Innovations in green chemistry principles have led to the development of more environmentally friendly methods for synthesizing this compound, aligning with global efforts to promote sustainable practices.

Another area where Cadmium, Dimethyl- has found application is in the field of nanotechnology. Researchers have utilized this compound to synthesize nanoparticles with tailored properties for use in drug delivery systems. These nanoparticles can enhance the bioavailability of therapeutic agents and improve treatment outcomes by targeting specific cells or tissues. The precise control over particle size and surface chemistry has opened up new possibilities for personalized medicine.

The role of Cadmium, Dimethyl- in analytical chemistry cannot be overlooked either. It serves as an effective reagent in various spectroscopic techniques, aiding in the detection and quantification of trace metals in environmental and biological samples. Its high sensitivity and selectivity make it an invaluable tool for researchers studying metal contamination and its impact on ecosystems.

As our understanding of the chemical properties of Cadmium, Dimethyl- continues to evolve, so do its applications across different scientific disciplines. The compound's versatility and reactivity ensure that it remains a topic of interest for both academic researchers and industrial scientists alike. Future research endeavors are likely to focus on expanding its utility in areas such as energy storage, catalysis, and biomedicine.

In conclusion, Cadmium, Dimethyl-, identified by the CAS number 506-82-1, is a multifaceted compound with significant potential across various fields. Its unique chemical properties make it indispensable in organic synthesis, material science, medicinal chemistry, environmental science, nanotechnology, and analytical chemistry. As research progresses, we can expect to see even more innovative applications emerging from this remarkable compound.